Cas no 1396749-03-3 (2-(4-{(4-chlorophenyl)methoxymethyl}piperidin-1-yl)-N-(2-phenylethyl)acetamide; oxalic acid)

• Product Name: 2-(4-{(4-chlorophenyl)methoxymethyl}piperidin-1-yl)-N-(2-phenylethyl)acetamide; oxalic acid
• CAS No: 1396749-03-3
• MF: C₂₅H₃₁ClN₂O₆
• MW: 490.976446390152
• CID: 6433066
• PubChem ID: 71784957
• Update Time: 2025-07-02

2-(4-{(4-chlorophenyl)methoxymethyl}piperidin-1-yl)-N-(2-phenylethyl)acetamide; oxalic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-{(4-chlorophenyl)methoxymethyl}piperidin-1-yl)-N-(2-phenylethyl)acetamide; oxalic acid
• AKOS026686884
• 2-(4-{[(4-CHLOROPHENYL)METHOXY]METHYL}PIPERIDIN-1-YL)-N-(2-PHENYLETHYL)ACETAMIDE; OXALIC ACID
• F6111-1592
• 1396749-03-3
• 2-[4-[(4-chlorophenyl)methoxymethyl]piperidin-1-yl]-N-(2-phenylethyl)acetamide;oxalic acid
• 2-(4-(((4-chlorobenzyl)oxy)methyl)piperidin-1-yl)-N-phenethylacetamide oxalate

• Inchi： 1S/C23H29ClN2O2.C2H2O4/c24-22-8-6-20(7-9-22)17-28-18-21-11-14-26(15-12-21)16-23(27)25-13-10-19-4-2-1-3-5-19;3-1(4)2(5)6/h1-9,21H,10-18H2,(H,25,27);(H,3,4)(H,5,6)
• InChI Key： IMQRPOVDBZSHEB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)COCC1CCN(CC(NCCC2C=CC=CC=2)=O)CC1.OC(C(=O)O)=O

Computed Properties

• Exact Mass: 490.1870644g/mol
• Monoisotopic Mass: 490.1870644g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 511
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 116Ų

Additional information on 2-(4-{(4-chlorophenyl)methoxymethyl}piperidin-1-yl)-N-(2-phenylethyl)acetamide; oxalic acid

Introduction to 2-(4-{(4-chlorophenyl)methoxymethyl}piperidin-1-yl)-N-(2-phenylethyl)acetamide; oxalic acid and CAS No. 1396749-03-3

The compound with the CAS number 1396749-03-3 and the product name 2-(4-{(4-chlorophenyl)methoxymethyl}piperidin-1-yl)-N-(2-phenylethyl)acetamide; oxalic acid represents a significant advancement in the field of chemical and biomedical research. This compound has garnered considerable attention due to its unique structural properties and potential applications in pharmaceutical development. The intricate molecular architecture of this compound, characterized by a piperidine ring and various functional groups, makes it a promising candidate for further exploration in drug discovery and therapeutic interventions.

In recent years, there has been a growing interest in the development of novel compounds that exhibit potent biological activity. The structural motif of 2-(4-{(4-chlorophenyl)methoxymethyl}piperidin-1-yl)-N-(2-phenylethyl)acetamide; oxalic acid incorporates elements that are known to interact favorably with biological targets. Specifically, the piperidine ring is a common pharmacophore in many drugs due to its ability to modulate enzyme activity and receptor binding. The presence of a chlorophenyl group and a methoxymethyl substituent further enhances its potential as a bioactive molecule.

The compound's interaction with biological systems has been the focus of several recent studies. Researchers have been particularly interested in its potential role as an intermediate in the synthesis of more complex pharmaceutical agents. The< strong>N-(2-phenylethyl)acetamide moiety is known to contribute to the compound's solubility and bioavailability, making it an attractive candidate for further development. Additionally, the oxalic acid component may play a role in stabilizing the compound during storage and transportation, ensuring its integrity for various applications.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. The piperidine scaffold is frequently found in drugs that target central nervous system (CNS) receptors, suggesting that this compound may have similar effects. Preliminary studies have indicated that derivatives of this compound may exhibit properties that could be beneficial in managing conditions such as depression, anxiety, and neurodegenerative diseases. These findings are particularly exciting given the increasing prevalence of such disorders worldwide.

The synthesis of 2-(4-{(4-chlorophenyl)methoxymethyl}piperidin-1-yl)-N-(2-phenylethyl)acetamide; oxalic acid represents a significant achievement in synthetic chemistry. The process involves multiple steps, each requiring precise control to ensure high yield and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex molecular framework. These methods not only enhance efficiency but also minimize unwanted byproducts, making the synthesis more sustainable and scalable.

The chemical properties of this compound have been extensively studied to understand its behavior in various environments. Spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in elucidating its structure. These studies have provided valuable insights into how the different functional groups interact with each other, which is crucial for optimizing its biological activity.

In conclusion, the compound with CAS number 1396749-03-3 and product name 2-(4-{(4-chlorophenyl)methoxymethyl}piperidin-1-yl)-N-(2-phenylethyl)acetamide; oxalic acid holds great promise for future applications in pharmaceuticals and biotechnology. Its unique structural features and potential biological activity make it a valuable asset for researchers working on innovative drug development. As further studies continue to uncover its properties, it is likely that this compound will play an increasingly important role in advancing medical science.